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Compound of Interest

Compound Name: SEPIOLITE

Cat. No.: B1149698 Get Quote

For researchers, scientists, and drug development professionals working with high-temperature

processes, selecting the optimal material is critical for ensuring experimental success, safety,

and efficiency. This guide provides an objective comparison of sepiolite's performance in high-

temperature applications against common alternatives, including asbestos, rockwool, and

ceramic fiber. The information presented is supported by experimental data to facilitate

informed material selection.

High-Temperature Performance Comparison
The following table summarizes the key thermal and mechanical properties of sepiolite and its

alternatives at elevated temperatures.
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Property Sepiolite
Asbestos
(Chrysotile)

Rockwool Ceramic Fiber

Maximum

Service

Temperature (°C)

~800°C

(structural

transformation to

enstatite)[1]

~600-700°C

(dehydration)[2]

~600-1000°C[3]

[4][5]

1260-1430°C[6]

[7]

Thermal

Conductivity

(W/m·K)

~0.034 - 0.039

(in aerogel form

at room temp)

~0.08 - 0.15 at

20-25°C[8][9]

~0.035 - 0.045 at

room temp,

increasing to

~0.112 at

350°C[10][11]

~0.03 - 0.12 at

room temp,

increases with

temperature[7]

[12]

Thermogravimetr

ic Analysis (TGA)

Highlights

Dehydration

(~25-250°C),

Dehydroxylation

(~250-650°C),

Transformation

to enstatite

(~830°C)[1]

Dehydration of

brucite impurities

(~300-400°C),

Dehydroxylation

of chrysotile

(~600-700°C)[2]

Binder burnout

(~200-400°C),

potential mass

gain above

700°C in air[7]

Generally stable

with minimal

weight loss up to

classification

temperature.

Compressive

Strength

209 - 474 kPa (in

aerogel form)[13]

High (in

asbestos-cement

products)

≥150 kPa (for

some products)

[5]

0.4 - 1 MPa (for

boards)[14]

Experimental Protocols
Detailed methodologies for the key experiments cited are crucial for result interpretation and

replication. Below are summaries of standard protocols for evaluating high-temperature

performance.

Thermogravimetric Analysis (TGA)
Standard: ISO 11358 - Plastics — Thermogravimetry (TG) of polymers[15][16][17][18]

Objective: To determine the thermal stability and composition of materials by measuring weight

change as a function of temperature in a controlled atmosphere.
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Methodology:

A small, representative sample (typically 5-10 mg) is placed in a high-purity, inert crucible

(e.g., alumina).[19]

The crucible is placed on a sensitive microbalance within a furnace.

An inert gas (e.g., nitrogen) or a reactive gas (e.g., air) is purged through the furnace at a

constant flow rate.[17]

The sample is heated at a controlled, linear rate (e.g., 10°C/min) over a specified

temperature range (e.g., room temperature to 1000°C).[19]

The weight of the sample is continuously recorded as a function of temperature.

The resulting TGA curve plots percent weight loss versus temperature. The derivative of this

curve (DTG curve) shows the rate of weight loss, with peaks indicating the temperatures of

maximum decomposition rates.

Thermal Conductivity
Standard: ASTM C177 - Standard Test Method for Steady-State Heat Flux Measurements and

Thermal Transmission Properties by Means of the Guarded-Hot-Plate Apparatus.[2][20][21]

Objective: To measure the steady-state heat flux through a flat, homogeneous material to

determine its thermal conductivity.

Methodology:

Two identical, flat specimens of the material are prepared with uniform thickness.

The specimens are placed on opposite sides of a central heating unit (the hot plate).[21]

This assembly is placed between two cold plates.

Guard heaters are used to surround the central hot plate to prevent radial heat flow, ensuring

one-dimensional heat transfer through the specimens.
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A known electrical power is supplied to the hot plate, and the system is allowed to reach

thermal equilibrium (steady-state temperatures).

The temperatures of the hot and cold surfaces of the specimens are measured using

thermocouples.

The thermal conductivity (k) is calculated using the Fourier's law of heat conduction, based

on the power input, specimen thickness, surface area, and the temperature difference across

the specimen.

Visualization of Material Selection Workflow
The following diagram illustrates a logical workflow for selecting a suitable high-temperature

insulation material based on key performance criteria.
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Material Candidates

Define Application Requirements

Maximum Service
Temperature (°C)

Required Thermal
Conductivity (W/m·K)

Mechanical Strength
Requirements

Chemical Resistance
Needs

Sepiolite

< 800°C

Asbestos

< 700°C

Rockwool

< 1000°C

Ceramic Fiber

> 1000°CLow Low Very LowHigh (in composites) Moderate Good (boards) Excellent

Evaluate Cost, Safety,
and Form Factor

Health Hazard!

Final Material Selection

Click to download full resolution via product page

Caption: A workflow diagram for selecting high-temperature insulation materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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